Cas no 33349-46-1 (3,3'-Bipyridine, 1-oxide)
3,3'-Bipyridine, 1-oxide structure
Product Name:3,3'-Bipyridine, 1-oxide
CAS No:33349-46-1
MF:C10H8N2O
MW:172.18332195282
CID:1456970
PubChem ID:12299153
Update Time:2025-04-20
3,3'-Bipyridine, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3,3'-Bipyridine, 1-oxide
- 1-oxido-3-pyridin-3-ylpyridin-1-ium
- 3,3'-dipyridyl N-oxide
- [3,3'-Bipyridine]1-oxide
- 33349-46-1
- [3,3'-Bipyridine] 1-oxide
- DTXSID60486144
-
- Inchi: 1S/C10H8N2O/c13-12-6-2-4-10(8-12)9-3-1-5-11-7-9/h1-8H
- InChI Key: XYTGGOOIYSHNGQ-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=CC=C(C=1)C1C=NC=CC=1
Computed Properties
- Exact Mass: 172.06374
- Monoisotopic Mass: 172.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 38.4Ų
Experimental Properties
- PSA: 39.83
3,3'-Bipyridine, 1-oxide Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
33349-46-1 (3,3'-Bipyridine, 1-oxide) Related Products
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